Ethyl 1-(6-methyl-4-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carbonyl)piperidine-3-carboxylate
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Description
This compound is a derivative of pyrazine, which is a heterocyclic compound . Pyrazines and their derivatives have been the focus of many studies due to their confirmed biological and pharmacological activities .
Molecular Structure Analysis
The molecular structure of this compound likely includes a dihydropyrimidine ring, which is common in this class of compounds .Scientific Research Applications
Synthesis of Novel Derivatives
Ethyl 1-(6-methyl-4-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carbonyl)piperidine-3-carboxylate has been utilized in the synthesis of new derivatives. Kumar and Mashelkar (2007, 2008) demonstrated the preparation of new 1, 2, 4 triazoles containing 2H-pyrano [2, 3-b] pyridine moiety, highlighting the potential of this compound in synthesizing structurally diverse molecules with possible biological applications (Kumar & Mashelkar, 2007) (Kumar & Mashelkar, 2008).
Antimicrobial Activity
Research by El‐Kazak and Ibrahim (2013) explored the antimicrobial potential of compounds synthesized from this compound. They synthesized novel polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, which were then screened for their antimicrobial activities (El‐Kazak & Ibrahim, 2013).
Application in Heterocyclic Chemistry
The compound has been a key precursor in heterocyclic chemistry. Harb et al. (1989) demonstrated its use in the synthesis of various heterocyclic derivatives, such as pyrano[2,3-c]pyrazole and isoxazolo[3,4-b]pyridine, which have potential applications in pharmaceutical and material sciences (Harb et al., 1989).
Development of Antitubercular Agents
Titova et al. (2019) conducted research on the structural analogs of this compound for developing antituberculous agents. They synthesized compounds by condensing various aromatic aldehydes with β-dicarbonyl compounds and evaluated their tuberculostatic activity (Titova et al., 2019).
Antioxidant Activity
Zaki et al. (2017) explored the antioxidant activity of compounds derived from this compound. They synthesized various pyrrolyl selenolopyridine compounds and tested their antioxidant potential, indicating the usefulness of this compound in developing antioxidants (Zaki et al., 2017).
Properties
IUPAC Name |
ethyl 1-(6-methyl-4-oxo-5H-triazolo[1,5-a]pyrazine-3-carbonyl)piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O4/c1-3-24-15(23)10-5-4-6-19(8-10)14(22)11-12-13(21)16-9(2)7-20(12)18-17-11/h7,10H,3-6,8H2,1-2H3,(H,16,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQDBTCFIOPEEIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=O)C2=C3C(=O)NC(=CN3N=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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